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Compound Name: Cobitolimod

CAS No.: 1226822-98-5

Cat. No.: B12765209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cobitolimod is a first-in-class Toll-like receptor 9 (TLR9) agonist investigated for the treatment

of moderate to severe ulcerative colitis (UC). It is a DNA-based oligonucleotide that, when

administered topically, exerts a local anti-inflammatory effect in the colon, promoting mucosal

healing and providing symptomatic relief.[1] Histological assessment of mucosal healing is a

critical endpoint in clinical trials for UC, as it provides a microscopic evaluation of inflammation

and tissue repair, offering a more complete picture of treatment efficacy than endoscopic

appearance alone.

These application notes provide detailed methodologies for assessing the histological effects of

Cobitolimod on the colonic mucosa. The protocols outlined below cover standard histological

staining, immunohistochemistry for key biomarkers, and gene expression analysis to quantify

the molecular changes associated with Cobitolimod treatment.
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Cobitolimod acts as an immunomodulatory agent by binding to and activating TLR9 on

immune cells (such as macrophages and dendritic cells) and epithelial cells within the colonic

mucosa. This activation triggers a signaling cascade that leads to the production of the anti-

inflammatory cytokine Interleukin-10 (IL-10).[2][3] IL-10 plays a crucial role in suppressing pro-

inflammatory responses, including the down-regulation of the Th17 cell pathway and its

associated cytokine, IL-17.[2][3] The overall effect is a shift from a pro-inflammatory to an anti-

inflammatory and wound-healing environment in the gut mucosa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

